Cas no 918151-47-0 ([1,1'-Biphenyl]-2-ol, 3-(1-methylethyl)-)

• Product Name: [1,1'-Biphenyl]-2-ol, 3-(1-methylethyl)-
• CAS No: 918151-47-0
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• CID: 779155
• PubChem ID: 22731508
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2-ol, 3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-ol, 3-(1-methylethyl)-
• 2-phenyl-6-propan-2-ylphenol
• DTXSID10627904
• SCHEMBL619043
• 3-(Propan-2-yl)[1,1'-biphenyl]-2-ol
• UGDCVLOYOWWPQS-UHFFFAOYSA-N
• 918151-47-0
• 2-isopropyl-6-phenylphenol

• Inchi： 1S/C15H16O/c1-11(2)13-9-6-10-14(15(13)16)12-7-4-3-5-8-12/h3-11,16H,1-2H3
• InChI Key： UGDCVLOYOWWPQS-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C(C)C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 212.120115130g/mol
• Monoisotopic Mass: 212.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų